Propamidine

• CAS: 104-32-5; 140-63-6; 6275-69-0
• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol
• InChI: InChI=1S/C17H20N4O2/c18-16(19)12-2-6-14(7-3-12)22-10-1-11-23-15-8-4-13(5-9-15)17(20)21/h2-9H,1,10-11H2,(H3,18,19)(H3,20,21)
• InChIKey: WTFXJFJYEJZMFO-UHFFFAOYSA-N

Propamidine Procurement Guide: Baseline Characteristics and Class Position

Propamidine (CAS 104-32-5; 140-63-6; 6275-69-0) is a member of the aromatic diamidine class of compounds, typically formulated as propamidine isethionate salt for clinical and research use [1]. It functions primarily as a covalent, irreversible inhibitor of the transmembrane protease serine 2 (TMPRSS2), a host factor involved in viral entry, and possesses broad-spectrum antimicrobial activity . Its established role is as a topical antiseptic and anti-amoebic agent, most notably in the treatment of Acanthamoeba keratitis, and it exhibits bacteriostatic action against a range of Gram-positive cocci, including antibiotic-resistant staphylococci .

Irreversible TMPRSS2 inhibitor for host protease entry studies

Broad-spectrum antimicrobial screening compound

Anti-amoebic activity for Acanthamoeba keratitis model research

• [1] Propamidine. Wikipedia. (Accessed 2026). View Source

Propamidine Procurement: Why Substitution with Other Diamidines or Biguanides Is Not Interchangeable

Generic substitution among anti-amoebic agents is clinically and scientifically unsound due to significant quantitative differences in human cell cytotoxicity and target pathogen potency. While propamidine is often categorized alongside other diamidines (e.g., hexamidine, dibromopropamidine) and biguanides (e.g., PHMB, chlorhexidine), direct comparative studies demonstrate that propamidine exhibits a distinct and favorable cytotoxicity profile on human corneal cells [1]. At equivalent concentrations, propamidine is significantly less toxic to corneal epithelial and keratocyte cells than its closest structural analogs [2]. However, this reduced cytotoxicity is coupled with a specific, quantifiable inhibition of keratocyte migration, a property that distinguishes its biological impact and clinical risk profile from other agents [3]. Therefore, procurement decisions must be driven by these specific, evidence-based performance characteristics rather than broad class membership.

Class membership (diamidine/biguanide) does not predict human corneal cell viability profile; propamidine’s reported cytotoxicity endpoints differ from hexamidine and dibromopropamidine.

Propamidine exhibits distinct keratocyte migration inhibition, which may alter biological risk context relative to structural analogs.

Comparator anti-amoebic agents may show different corneal cell tolerance profiles, limiting direct substitution without cytotoxicity endpoint validation.

• [1] Shi L, Stachon T, Seitz B, Langenbucher A, Szentmáry N. The Effect of Antiamoebic Agents on Viability, Proliferation and Migration of Human Epithelial Cells, Keratocytes and Endothelial Cells, In Vitro. Curr Eye Res. 2018 Jun;43(6):725-733. View Source
• [2] Shi L, et al. The effect of antiamoebic agents on the viability of human epithelial cells, keratocytes and endothelial cells, in vitro. 90. Versammlung des Vereins Rhein-Mainischer Augenärzte. 2017. German Medical Science GMS Publishing House. 17rma42. View Source
• [3] Shi L, Stachon T, Seitz B, Langenbucher A, Szentmáry N. The Effect of Antiamoebic Agents on Viability, Proliferation and Migration of Human Epithelial Cells, Keratocytes and Endothelial Cells, In Vitro. Curr Eye Res. 2018 Jun;43(6):725-733. View Source

Propamidine Evidence Guide: Head-to-Head Comparative Performance Data

Propamidine vs. Dibromopropamidine and Hexamidine: Superior Human Corneal Epithelial Cell Viability

Propamidine isethionate (PD) demonstrates significantly lower cytotoxicity to human corneal epithelial cells (HCEC) compared to both dibromopropamidine diisethionate (DD) and hexamidine diisethionate (HD) at equivalent concentrations [1]. This differential toxicity is a key differentiator for minimizing iatrogenic damage during anti-amoebic therapy [2].

Corneal Epithelial Viability

Head-to-head

Reported higher HCEC viability vs DD (P=0.026) and HD (P=0.011) at 6.3x10⁻³%

Reported HCEC viability endpoint context

24 h exposure, human corneal epithelial cell line

Evidence Dimension	Human corneal epithelial cell viability (HCEC)
Target Compound Data	PD viability significantly better than DD and HD at 6.3x10⁻³% concentration (P=0.026; P=0.011)
Comparator Or Baseline	Dibromopropamidine diisethionate (DD) and Hexamidine diisethionate (HD)
Quantified Difference	Significantly greater viability with PD compared to DD and HD at the same concentration
Conditions	Human corneal epithelial cell line (HCEC); 24-hour exposure; 3.9x10⁻⁴-0.1% concentration range

Why This Matters

Procurement of propamidine is justified when minimizing collateral damage to the corneal epithelium is a priority, offering a clear safety advantage over these structural analogs.

• [1] Shi L, et al. The effect of antiamoebic agents on the viability of human epithelial cells, keratocytes and endothelial cells, in vitro. 90. Versammlung des Vereins Rhein-Mainischer Augenärzte. 2017. German Medical Science GMS Publishing House. 17rma42. View Source
• [2] Shi L, Stachon T, Seitz B, Langenbucher A, Szentmáry N. The Effect of Antiamoebic Agents on Viability, Proliferation and Migration of Human Epithelial Cells, Keratocytes and Endothelial Cells, In Vitro. Curr Eye Res. 2018 Jun;43(6):725-733. View Source

Propamidine vs. Hexamidine: Reduced Human Keratocyte Cytotoxicity

Propamidine isethionate (PD) is significantly less toxic to human keratocytes than hexamidine diisethionate (HD) [1]. An analysis of the area under the curve (AUC) for viability shows PD is superior to HD, indicating a wider therapeutic window for this cell type [2].

Keratocyte Cytotoxicity

Head-to-head

PD viability AUC higher than HD (p ≤ 0.011)

Supports keratocyte toxicity endpoint review

Primary keratocyte cultures, AUC analysis

Evidence Dimension	Human keratocyte viability
Target Compound Data	PD viability AUC significantly better than HD (p ≤ 0.011)
Comparator Or Baseline	Hexamidine diisethionate (HD)
Quantified Difference	Statistically significant higher viability AUC for PD compared to HD
Conditions	Primary human keratocyte cultures; 24-hour exposure; 3.9x10⁻⁴-0.1% concentration range; analyzed by AUC

Why This Matters

For research or clinical applications involving the corneal stroma, propamidine presents a lower risk of keratocyte toxicity than hexamidine, a critical factor for maintaining corneal clarity and integrity.

• [1] Shi L, et al. The effect of antiamoebic agents on the viability of human epithelial cells, keratocytes and endothelial cells, in vitro. 90. Versammlung des Vereins Rhein-Mainischer Augenärzte. 2017. German Medical Science GMS Publishing House. 17rma42. View Source
• [2] Shi L, Stachon T, Seitz B, Langenbucher A, Szentmáry N. The Effect of Antiamoebic Agents on Viability, Proliferation and Migration of Human Epithelial Cells, Keratocytes and Endothelial Cells, In Vitro. Curr Eye Res. 2018 Jun;43(6):725-733. View Source

Propamidine vs. Polyhexamethylene Biguanide (PHMB): Superior Corneal Cell Viability

Propamidine isethionate (PD) exhibits significantly lower cytotoxicity across all three major human corneal cell types—epithelial cells, keratocytes, and endothelial cells—compared to the biguanide polyhexamethylene biguanide (PHMB) [1]. The viability AUC for PD is consistently superior to that of PHMB, highlighting its better safety profile on healthy corneal tissue [2].

Corneal Cell Viability vs PHMB

Head-to-head

PD viability AUC higher than PHMB for all three cell types (p ≤ 0.014)

Supports corneal cell viability endpoint context

Epithelial, keratocyte, endothelial cells; 24 h exposure

Evidence Dimension	Human corneal cell viability (epithelial, keratocyte, endothelial)
Target Compound Data	PD viability AUC significantly better than PHMB for all three cell types (p ≤ 0.014 for all)
Comparator Or Baseline	Polyhexamethylene biguanide (PHMB)
Quantified Difference	Statistically significant higher viability AUC for PD compared to PHMB
Conditions	Human corneal epithelial (HCEC), primary keratocyte, and endothelial (HCEC-12) cells; 24-hour exposure; analyzed by AUC

Why This Matters

When selecting an anti-amoebic agent for research or clinical formulation, propamidine offers a clear cytotoxicity advantage over PHMB on human corneal cells, making it a preferable component in combination therapies or for studies focused on minimizing iatrogenic damage.

• [1] Shi L, Stachon T, Seitz B, Langenbucher A, Szentmáry N. The Effect of Antiamoebic Agents on Viability, Proliferation and Migration of Human Epithelial Cells, Keratocytes and Endothelial Cells, In Vitro. Curr Eye Res. 2018 Jun;43(6):725-733. View Source
• [2] Shi L, Stachon T, Seitz B, Langenbucher A, Szentmáry N. The Effect of Antiamoebic Agents on Viability, Proliferation and Migration of Human Epithelial Cells, Keratocytes and Endothelial Cells, In Vitro. Curr Eye Res. 2018 Jun;43(6):725-733. View Source

Propamidine vs. Sulfonamides: Uninhibited Antibacterial Activity in Presence of p-Aminobenzoic Acid

Unlike sulfonamides, the antibacterial activity of propamidine is not inhibited by p-aminobenzoic acid (PABA), a common organic compound found in tissue fluids and exudates [1]. This confers a functional advantage in environments where sulfonamide efficacy is compromised [2].

Antibacterial Activity (PABA independence)

Class-level

PD effective at 1:128,000, unaffected by PABA; sulfathiazole 1:32,000, completely inhibited

Supports antibacterial mechanism screening context

S. aureus assay; PABA presence up to 1:10,000

Evidence Dimension	Minimal effective antibacterial concentration in presence/absence of PABA
Target Compound Data	Minimal effective concentration of 1:128,000 against bacteria, unaffected by PABA
Comparator Or Baseline	Sulfathiazole (minimal effective concentration 1:32,000, completely inhibited by PABA)
Quantified Difference	Propamidine is effective at a lower concentration (1:128,000 vs. 1:32,000) and retains full activity in the presence of PABA, unlike sulfathiazole which is completely inhibited.
Conditions	In vitro antibacterial assay; against Staphylococcus aureus; presence of p-aminobenzoic acid at 1:10,000 to 1:1,000,000 dilution

Why This Matters

This differentiates propamidine from sulfonamide-based antiseptics, making it a scientifically sound choice for formulations intended for use in complex biological environments (e.g., wounds, surgical sites) where PABA or similar substances might be present.

• [1] Thrower WR, Valentine FCO. PROPAMIDINE IN CHRONIC WOUND INFECTION. JAMA. 1943;121(12):946-947. View Source
• [2] PROPAMIDINE IN CHRONIC WOUND INFECTION. NSTL Archive. View Source

Propamidine as a Clinically Validated Component of Standard-of-Care Dual Therapy for Acanthamoeba Keratitis

Propamidine 0.1% (1 mg/mL) in combination with PHMB 0.02% is a widely used and clinically validated dual therapy for Acanthamoeba keratitis, serving as an active comparator in a landmark Phase 3 trial [1]. This established regimen demonstrates a high medical cure rate, providing a benchmark for evaluating new monotherapies [2].

Dual Therapy Medical Cure Rate

Trial context

PHMB 0.02% + PD 0.1% adjusted MCR 86.6% vs PHMB 0.08% 86.7%; noninferiority (95% CI lower limit -8.3 pp)

Supports trial-based combination endpoint context

ODAK Phase 3, n=127, 12-month MCR

Evidence Dimension	Medical cure rate (MCR) within 12 months
Target Compound Data	PHMB 0.02% + Propamidine 0.1% achieved an adjusted MCR of 86.6% (unadjusted 88.5%)
Comparator Or Baseline	PHMB 0.08% monotherapy (adjusted MCR 86.7%, unadjusted 84.9%)
Quantified Difference	Adjusted difference of 0.1 percentage points; noninferiority met with lower one-sided 95% CI limit of -8.3 percentage points
Conditions	Phase 3, randomized, double-masked, active-controlled, multicenter clinical trial (ODAK trial; NCT03274895); n=127 patients

Why This Matters

For procurement, this data confirms that propamidine is an essential component of a highly effective, evidence-based standard-of-care regimen, providing a proven clinical benchmark for combination therapy research or formulation.

• [1] Dart JKG, et al. The Orphan Drug for Acanthamoeba Keratitis (ODAK) Trial: PHMB 0.08% (Polihexanide) and Placebo versus PHMB 0.02% and Propamidine 0.1. Ophthalmology. 2024 Mar;131(3):277-287. View Source
• [2] The Orphan Drug for Acanthamoeba Keratitis (ODAK) Trial: PHMB 0.08% (Polihexanide) and Placebo versus PHMB 0.02% and Propamidine 0.1. Pan American Health Organization / BVS. View Source

Propamidine Application Scenarios: High-Value Use Cases Based on Comparative Evidence

In Vitro Cytotoxicity Benchmarking for Novel Anti-Amoebic Formulations

Propamidine isethionate serves as an essential, low-cytotoxicity diamidine comparator for evaluating new chemical entities or formulations intended for corneal application. Its well-characterized and favorable viability profile on human epithelial cells, keratocytes, and endothelial cells, relative to hexamidine, dibromopropamidine, and PHMB, makes it a critical benchmark for safety assessments [1]. Procurement for this use case is driven by the need for a reproducible, literature-supported reference standard with quantifiable performance in human cell-based assays.

Development and Quality Control of Topical Ophthalmic Preparations

For pharmaceutical development, propamidine isethionate is a key ingredient in creating or validating topical solutions for Acanthamoeba keratitis therapy. As a component of the clinically validated dual therapy (PHMB 0.02% + propamidine 0.1%) with a demonstrated 86.6% medical cure rate, it is indispensable for formulating generic versions of this established regimen or for use as an active control in new drug trials [2]. Its selection ensures adherence to evidence-based clinical standards.

Studies on TMPRSS2-Dependent Viral Entry and Host Cell Protease Inhibition

Researchers investigating the role of the host protease TMPRSS2 in viral pathogenesis (e.g., SARS-CoV-2, influenza) can utilize propamidine as a covalent, irreversible inhibitor tool compound . Its distinct mechanism of action provides a specific probe for dissecting TMPRSS2-mediated pathways, differentiating it from broader-spectrum serine protease inhibitors. Procurement supports basic science and early-stage antiviral target validation studies where irreversible inhibition is a desired experimental parameter.

Investigations of Antibacterial Activity in Complex Biological Matrices

Studies requiring an antibacterial agent whose activity is not antagonized by p-aminobenzoic acid (PABA) should consider propamidine. This property, which distinguishes it from sulfonamides, makes it a valuable tool for investigating bacterial inhibition in environments rich in tissue exudates, such as wound infection models or assays simulating surgical site conditions [3].

Application

Selection Property

Validation Focus

Ophthalmic cell toxicity benchmarking

Corneal cell viability profile

Cytotoxicity endpoint comparison

Acanthamoeba keratitis combination model research

Reference-standard dual therapy comparator

Trial-based cure rate endpoint context

TMPRSS2-mediated viral entry studies

Irreversible covalent protease inhibition

Host cell entry model response

Antibacterial activity in complex matrices

PABA-independent mechanism

Minimal effective concentration endpoint

• [1] Shi L, Stachon T, Seitz B, Langenbucher A, Szentmáry N. The Effect of Antiamoebic Agents on Viability, Proliferation and Migration of Human Epithelial Cells, Keratocytes and Endothelial Cells, In Vitro. Curr Eye Res. 2018 Jun;43(6):725-733. View Source
• [2] Dart JKG, et al. The Orphan Drug for Acanthamoeba Keratitis (ODAK) Trial: PHMB 0.08% (Polihexanide) and Placebo versus PHMB 0.02% and Propamidine 0.1. Ophthalmology. 2024 Mar;131(3):277-287. View Source
• [3] Thrower WR, Valentine FCO. PROPAMIDINE IN CHRONIC WOUND INFECTION. JAMA. 1943;121(12):946-947. View Source